5-(4-Bromophenyl)-1-methyl-2-pyrrolidinone

• Molecular Formula: C11H12BrNO
• Molecular Weight: 254.12 g/mol
• IUPAC Name: 5-(4-bromophenyl)-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C11H12BrNO/c1-13-10(6-7-11(13)14)8-2-4-9(12)5-3-8/h2-5,10H,6-7H2,1H3
• InChI Key: OOGGAUACQOFKPL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(CCC1=O)C2=CC=C(C=C2)Br

Description

5-(4-Bromophenyl)-1-methyl-2-pyrrolidinone is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 5-(4-bromophenyl)-2-pyrrolidinone (preparation described in WO00/21958) (200 mg, 0.83 mmol) in dimethylformamide (5 ml) was treated with a solid suspension of sodium hydride (60% in mineral oil, 35 mg, 0.88 mmol). The reaction mix was allowed to stir for 20 minutes, then methyl iodide (124 mg, 0.88 mmol) was added and the whole mix stirred for a further 18 hours. The reaction mixture was quenched with a few drops of water then partitioned between dichloromethane (15 ml), and water (60 ml), the organic layer was removed and washed with water again (2×10 ml), then reduced to minimum volume under reduced pressure to give the title compound as a brown oil (141 mg, 67%).

Synthesis routes and methods II

Procedure details